Cas no 868965-19-9 (1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione)

• Product Name: 1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione
• CAS No: 868965-19-9
• MF: C₂₅H₂₈N₄O₅
• MW: 464.513626098633
• CID: 6598387
• PubChem ID: 16194905
• Update Time: 2025-07-08

1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione
• 1-[2-[3,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]-4-ethylpiperazine-2,3-dione
• SMR000323587
• HMS2739M09
• CHEMBL1331894
• F1827-0071
• 868965-19-9
• MLS000624273
• AKOS024612407
• 1-(2-(3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)-4-ethylpiperazine-2,3-dione
• 1-{2-[3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl]-2-oxoethyl}-4-ethylpiperazine-2,3-dione

• Inchi： 1S/C25H28N4O5/c1-4-27-13-14-28(25(32)24(27)31)16-23(30)29-22(18-7-11-20(34-3)12-8-18)15-21(26-29)17-5-9-19(33-2)10-6-17/h5-12,22H,4,13-16H2,1-3H3
• InChI Key： JWSJCSXHHVUMBM-UHFFFAOYSA-N
• SMILES： N1(CC(N2C(C3=CC=C(OC)C=C3)CC(C3=CC=C(OC)C=C3)=N2)=O)CCN(CC)C(=O)C1=O

Computed Properties

• Exact Mass: 464.20597001g/mol
• Monoisotopic Mass: 464.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.8Ų

Additional information on 1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione

Professional Introduction to Compound with CAS No. 868965-19-9 and Product Name: 1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione

The compound in question, identified by the CAS number 868965-19-9, is a highly specialized molecule with a complex structural framework. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention in the field of pharmaceutical research due to their diverse biological activities. The molecular structure of this compound features a 1-(2-oxoethyl)-4-ethylpiperazine core, which is further functionalized with a 3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and potential applications in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. The presence of multiple aromatic rings and heterocyclic structures in this compound suggests that it may exhibit significant interactions with biological targets, making it a promising candidate for further investigation. The 4-ethylpiperazine moiety, in particular, is known for its role in enhancing binding affinity and selectivity, which are critical factors in the design of effective pharmaceuticals.

One of the most compelling aspects of this compound is its potential as a bioactive scaffold. The combination of the 3,5-bis(4-methoxyphenyl) group and the pyrazol-1-yl moiety creates a highly tunable structure that can be modified to optimize pharmacokinetic and pharmacodynamic properties. This flexibility has made such compounds valuable in high-throughput screening campaigns aimed at identifying new drug candidates. Furthermore, the 2-oxoethyl substituent introduces a polar functional group that can enhance solubility and bioavailability, crucial factors for clinical efficacy.

In the context of current research, there has been growing interest in developing small molecules that modulate neurotransmitter systems. The piperazine core is particularly relevant in this area, as it is commonly found in drugs that target serotonin receptors and other central nervous system (CNS) pathways. The specific arrangement of atoms in this compound may enable it to interact with these receptors in a novel way, potentially leading to the discovery of new treatments for neurological disorders. Preliminary studies suggest that derivatives of this class may exhibit properties similar to known therapeutic agents while offering improved efficacy or reduced side effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to construct the complex framework efficiently. This underscores the importance of robust synthetic methodologies in modern drug development pipelines. Additionally, the scalability of the synthesis is an important consideration for future industrial applications, where large quantities of high-quality material are often required.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro assays have revealed promising interactions with several key targets relevant to human health. For instance, preliminary data suggest that this molecule may inhibit enzymes involved in inflammation pathways, making it a potential candidate for treating chronic inflammatory conditions. Furthermore, its ability to modulate receptor activity has been observed in cell-based assays, indicating potential therapeutic applications in CNS disorders.

The structural features of this compound also make it an attractive candidate for further derivatization studies. By modifying specific functional groups or introducing new substituents, researchers can explore a wide range of biological activities without altering the core scaffold. This approach has been successfully employed in other areas of drug discovery, where lead optimization has led to the development of drugs with enhanced potency and selectivity. The versatility of this compound's structure provides ample opportunities for such explorations.

From an industrial perspective, the development of novel pharmaceuticals relies heavily on collaboration between academic researchers and industry partners. Companies specializing in medicinal chemistry often invest significant resources into screening libraries like this one to identify promising candidates for further development. The availability of compounds with unique structures like 1-{2-3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl-2-oxoethyl}-4-ethylpiperazine-2,3-dione can accelerate this process by providing starting points for new drug candidates.

The regulatory landscape for new drug development also plays a crucial role in shaping research priorities. Regulatory agencies require extensive data on safety and efficacy before approving new medications for clinical use. Therefore, compounds entering late-stage development must undergo rigorous testing to meet these standards. Early-stage researchers often focus on identifying molecules with strong potential based on preclinical data before moving into costly clinical trials.

Future directions for research on this compound may include exploring its interactions with additional biological targets or investigating its potential as an intermediate for synthesizing more complex molecules. Advances in computational chemistry have made it possible to predict how modifications might affect biological activity before conducting expensive wet lab experiments. This computational modeling approach can significantly reduce time-to-market by guiding synthetic efforts toward more promising leads.

In conclusion,868965-19-9 represents an intriguing molecule with significant potential as a therapeutic agent or bioactive scaffold due to its complex structure and functional groups including 1-(2-oxyethyl)-4 ethyl piperazine core, 3 5 bis(4 methoxy phenyl) 4 5 dihydro 1H pyrazol 1 yl moiety, and various other substituents discussed above . Its synthesis demonstrates advances not only within organic chemistry but also reflects broader trends toward rational drug design informed by both experimental data from wet labs as well as computational predictions from virtual screening programs . As research continues , compounds such as these will continue playing pivotal roles advancing our understanding treating wide range diseases .